Cas no 1517587-62-0 (2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-one)

• Product Name: 2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-one
• CAS No: 1517587-62-0
• MF: C₉H₃F₇O
• MW: 260.108347177505
• CID: 6388420
• PubChem ID: 83403184
• Update Time: 2026-03-11

2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-one
• 2,2,2-Trifluoro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethanone
• 2,2,2-trifluoro-1-[2-fluoro-5-(trifluoromethyl)phenyl]ethan-1-one
• EN300-1957787
• 1517587-62-0

• Inchi： 1S/C9H3F7O/c10-6-2-1-4(8(11,12)13)3-5(6)7(17)9(14,15)16/h1-3H
• InChI Key： XFPCTOHGAHHLQL-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=C(C(F)(F)F)C=1)F)(=O)C(F)(F)F

Computed Properties

• Exact Mass: 260.00721185g/mol
• Monoisotopic Mass: 260.00721185g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2,2,2-trifluoro-1-2-fluoro-5-(trifluoromethyl)phenylethan-1-one

Introduction to CAS No. 1517587-62-0: 2,2,2-Trifluoro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethan-1-one

The compound with CAS No. 1517587-62-0, commonly referred to as 2,2,2-trifluoro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethan-1-one, is a highly fluorinated aromatic ketone that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a fluoro-substituted phenyl ring attached to a trifluoroacetyl group. Recent studies have highlighted its potential applications in drug design, agrochemicals, and advanced materials.

One of the key features of this compound is its high degree of fluorination. The presence of multiple fluorine atoms in the molecule significantly impacts its physical and chemical properties. Fluorine substitution typically enhances the stability and lipophilicity of organic compounds, making them more resistant to metabolic degradation. This property is particularly valuable in pharmaceutical research, where compounds with improved bioavailability and metabolic stability are highly sought after.

The synthesis of 2,2,2-trifluoro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethan-1-one involves a multi-step process that often employs advanced catalytic methods. Recent advancements in catalytic asymmetric synthesis have enabled researchers to construct this complex structure with high precision and efficiency. For instance, the use of palladium-catalyzed cross-coupling reactions has been instrumental in forming the carbon-carbon bonds within the molecule.

In terms of applications, this compound has shown promise in several areas. In the field of pharmacology, its unique structure suggests potential as a lead compound for drug development targeting various therapeutic areas. The trifluoromethyl group is known to enhance pharmacokinetic properties such as absorption and distribution, while the fluoro-substituted phenyl ring may contribute to binding affinity for specific protein targets.

Moreover, this compound has been explored for its potential use in agrochemicals. Its fluorinated structure may confer resistance to enzymatic degradation in soil and plants, making it a candidate for long-lasting pesticides or herbicides. Recent studies have also investigated its role as a precursor for more complex molecules with enhanced biological activity.

The environmental impact of this compound is another area of interest. Fluorinated compounds are generally persistent in the environment due to their strong carbon-fluorine bonds. However, recent research has focused on developing greener synthesis methods and assessing the environmental fate of such compounds to minimize their ecological footprint.

In conclusion, CAS No. 1517587-62-0, or 2,2,2-trifluoro-1-(2-fluoro-5-(trifluoromethyl)phenyl)ethan-1-one, represents a significant advancement in fluorinated organic chemistry. Its unique structure and versatile properties make it a valuable compound for various applications across multiple disciplines. As research continues to uncover new insights into its synthesis and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.